Cas no 1609400-70-5 (1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride)

• Product name: 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride
• CAS No: 1609400-70-5
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• MDL: MFCD13193955
• CID: 4608371

1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride

• MDL： MFCD13193955
• Inchi： 1S/C8H13N3.ClH/c1-2-8(10-3-1)6-11-5-4-9-7-11;/h4-5,7-8,10H,1-3,6H2;1H
• InChI Key： PHZDISGYVQPPHQ-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C1NCCC1.Cl

1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride

Research Briefing on 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride (CAS: 1609400-70-5)

1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride (CAS: 1609400-70-5) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in targeting neurological disorders and infectious diseases. This research briefing synthesizes the latest findings on its synthesis, pharmacological properties, and applications.

The compound has been investigated for its role as a modulator of neurotransmitter receptors, with a focus on its affinity for nicotinic acetylcholine receptors (nAChRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride exhibits selective binding to α7 nAChRs, suggesting its potential as a therapeutic agent for cognitive impairments such as Alzheimer's disease. The study utilized molecular docking and in vitro assays to validate its binding kinetics.

In addition to its neurological applications, recent research has explored its antimicrobial properties. A 2024 preprint in BioRxiv reported that derivatives of this compound showed promising activity against multidrug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays.

The synthesis of 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride has also seen advancements. A novel one-pot synthesis method was described in Organic Letters (2023), which improved yield and purity while reducing environmental impact. This method employs green chemistry principles, such as solvent-free conditions and catalytic hydrogenation, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting ongoing research into prodrug formulations and nano-delivery systems. A collaborative study between academic and industrial researchers (2024) is currently investigating lipid-based nanoparticles to enhance its delivery across the blood-brain barrier.

In conclusion, 1-(2-pyrrolidinylmethyl)-1H-imidazole dihydrochloride represents a multifaceted compound with therapeutic potential across multiple domains. Future research directions include optimizing its pharmacokinetic profile and expanding its applications to other disease models. The compound's versatility underscores its value as a focal point for interdisciplinary research in chemical biology and drug discovery.